Cas no 868213-11-0 (N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 868213-11-0
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5776358
• PubChem ID: 4870931
• Update Time: 2025-05-24

N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-3-methyl-1-oxo-4H-isochromene-3-carboxamide
• N-(3-acetylphenyl)-3-methyl-1-oxoisochroman-3-carboxamide
• AKOS000629869
• STK950165
• AKOS016247080
• F1762-0576
• 868213-11-0
• N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide

• Inchi： 1S/C19H17NO4/c1-12(21)13-7-5-8-15(10-13)20-18(23)19(2)11-14-6-3-4-9-16(14)17(22)24-19/h3-10H,11H2,1-2H3,(H,20,23)
• InChI Key： CCSRFOKEHJOTQD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1(C(NC1C=CC=C(C(C)=O)C=1)=O)C)=O

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.5Ų

Additional information on N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

N-(3-Acetylphenyl)-3-Methyl-1-Oxo-3,4-Dihydro-1H-2-Benzopyran-3-Carboxamide: A Comprehensive Overview

The compound N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 868213-11-0) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzopyrans, which are known for their versatile structures and diverse biological activities. The molecule's structure incorporates a benzopyran ring system with substituents that enhance its functional properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The N-(3-acetylphenyl) group attached to the benzopyran core introduces additional functional complexity, potentially enhancing the molecule's bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of this compound through multi-step organic reactions, including Friedel-Crafts acylation and amide formation, ensuring high purity and structural integrity.

One of the most promising applications of N-(3-acetylphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide lies in its potential as a lead compound for developing novel therapeutic agents. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders. The methyl group at position 3 of the benzopyran ring contributes to the molecule's lipophilicity, which is crucial for crossing biological membranes and interacting with target proteins.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. The benzopyran framework provides a rigid structure that can be exploited for designing advanced materials with tailored optical and electronic properties. For instance, researchers have explored its use as a precursor for synthesizing organic semiconductors, which are essential components in modern electronic devices such as OLEDs (organic light-emitting diodes) and photovoltaic cells.

The synthesis of N-(3-acetylphenyl)-3-methyl... involves a series of well-controlled reactions that ensure high yield and purity. Key steps include the preparation of the benzopyran skeleton through cyclization reactions followed by functionalization at specific positions to introduce the acetylphenyl and carboxamide groups. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the molecular structure and purity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding interactions with key enzymes involved in inflammatory pathways, providing insights into its mechanism of action. Additionally, quantum chemical calculations have been used to predict its electronic properties, aiding in the design of more efficient derivatives for specific applications.

In conclusion, N-(3-acetylphenyl)-3-methyl... (CAS No. 868213... ) is a multifaceted compound with significant potential across various domains. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery, materials science, and beyond. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to both scientific research and industrial applications.